molecular formula C10H13ClN4O3 B1217237 2-(2-Chloro-p-toluidino)-2-imidazoline nitrate CAS No. 4201-23-4

2-(2-Chloro-p-toluidino)-2-imidazoline nitrate

Cat. No.: B1217237
CAS No.: 4201-23-4
M. Wt: 272.69 g/mol
InChI Key: SEIGDXGATKHXKR-UHFFFAOYSA-N
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Description

2-(2-Chloro-p-toluidino)-2-imidazoline nitrate, also known as this compound, is a useful research compound. Its molecular formula is C10H13ClN4O3 and its molecular weight is 272.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

4201-23-4

Molecular Formula

C10H13ClN4O3

Molecular Weight

272.69 g/mol

IUPAC Name

N-(2-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-amine;nitric acid

InChI

InChI=1S/C10H12ClN3.HNO3/c1-7-2-3-9(8(11)6-7)14-10-12-4-5-13-10;2-1(3)4/h2-3,6H,4-5H2,1H3,(H2,12,13,14);(H,2,3,4)

InChI Key

SEIGDXGATKHXKR-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C=C1)NC2=NCCN2)Cl.[N+](=O)(O)[O-]

Canonical SMILES

CC1=CC(=C(C=C1)NC2=NCCN2)Cl.[N+](=O)(O)[O-]

57524-15-9
4201-23-4

Related CAS

4201-22-3 (Parent)

Synonyms

2-(2-chloro-p-toluidino)-2-imidazoline nitrate
tolonidine
tolonidine monohydrochloride
tolonidine mononitrate
tolonidine nitrate

Origin of Product

United States

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